N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide

• Molecular Formula: C21H20N4O3
• Molecular Weight: 376.4 g/mol
• IUPAC Name: N-[2-[(3-phenylmethoxybenzoyl)amino]ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H20N4O3/c26-20(24-11-12-25-21(27)19-14-22-9-10-23-19)17-7-4-8-18(13-17)28-15-16-5-2-1-3-6-16/h1-10,13-14H,11-12,15H2,(H,24,26)(H,25,27)
• InChI Key: ZUWRVPNLGAFENA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NCCNC(=O)C3=NC=CN=C3

Description

N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide, also known as Boc-Lys(BOC)-PZQ, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide(BOC)-PZQ is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It may also act as a prodrug, with the lysine residue being cleaved off to release the active pyrazine-2-carboxamide compound.
Biochemical and Physiological Effects:
N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide(BOC)-PZQ has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit tumor growth in vivo. Additionally, it has been found to cross the blood-brain barrier and accumulate in the brain, making it a potential candidate for the treatment of brain tumors.

Advantages and Limitations for Lab Experiments

N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide(BOC)-PZQ has several advantages and limitations for lab experiments. Its ability to cross the blood-brain barrier and accumulate in the brain makes it a potential candidate for the treatment of brain tumors. However, its synthesis method is complex and requires the use of various reagents and solvents, which may limit its widespread use in research.

Future Directions

There are several future directions for the study of N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide(BOC)-PZQ. Further research is needed to fully understand its mechanism of action and its potential applications in cancer therapy and drug delivery. Additionally, studies are needed to optimize its synthesis method and improve its efficacy and safety for use in research.

Synthesis Methods

N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide(BOC)-PZQ can be synthesized through a multi-step process involving the use of various reagents and solvents. The synthesis method involves the protection of the lysine amino group with a Boc group, followed by the coupling of the protected lysine with pyrazine-2-carboxylic acid. The final product is obtained through the deprotection of the Boc group using trifluoroacetic acid.

Scientific Research Applications

N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]pyrazine-2-carboxamide(BOC)-PZQ has been studied for its potential applications in various areas of scientific research. It has been found to exhibit antitumor activity in various cancer cell lines, making it a potential candidate for cancer therapy. Additionally, it has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.